molecular formula C5H11O3PS B14548663 2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one CAS No. 61960-00-7

2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one

Cat. No.: B14548663
CAS No.: 61960-00-7
M. Wt: 182.18 g/mol
InChI Key: KDGKHLBULSDJMQ-UHFFFAOYSA-N
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Description

2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one is a chemical compound known for its unique structure and properties It belongs to the class of organophosphorus compounds and features a five-membered ring containing phosphorus, sulfur, and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one typically involves the reaction of appropriate precursors under controlled conditions. One common method includes the reaction of dimethylphosphite with a suitable sulfur-containing reagent in the presence of a base. The reaction is carried out under an inert atmosphere to prevent oxidation and is typically conducted at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or crystallization. The use of automated systems ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield different phosphorus-containing products.

    Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphine oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of phosphorus-containing compounds.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

    Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one involves its interaction with molecular targets through its phosphorus and sulfur atoms. These interactions can lead to the formation of covalent bonds with target molecules, affecting their structure and function. The specific pathways involved depend on the context of its use, such as in chemical reactions or biological systems.

Comparison with Similar Compounds

Similar Compounds

    2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: This compound shares a similar structure but contains boron instead of phosphorus.

    2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride: Another related compound with a different heteroatom and functional groups.

Uniqueness

2-Methoxy-4,5-dimethyl-1,3,2lambda~5~-oxathiaphospholan-2-one is unique due to its specific combination of phosphorus, sulfur, and oxygen atoms in a five-membered ring

Properties

CAS No.

61960-00-7

Molecular Formula

C5H11O3PS

Molecular Weight

182.18 g/mol

IUPAC Name

2-methoxy-4,5-dimethyl-1,3,2λ5-oxathiaphospholane 2-oxide

InChI

InChI=1S/C5H11O3PS/c1-4-5(2)10-9(6,7-3)8-4/h4-5H,1-3H3

InChI Key

KDGKHLBULSDJMQ-UHFFFAOYSA-N

Canonical SMILES

CC1C(SP(=O)(O1)OC)C

Origin of Product

United States

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